Cas no 73718-26-0 (2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]-)

• Product Name: 2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]-
• CAS No: 73718-26-0
• MF: C₁₆H₁₂N₄S
• MW: 292.358281135559
• MDL: MFCD00170077
• CID: 1762893
• PubChem ID: 5285645
• Update Time: 2025-10-30

2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]-
• 2-BENZYLSULFANYL-9H-1,3,4,9-TETRAAZA-FLUORENE
• 3-(Benzylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole
• Z19126905
• GNF-Pf-1521
• CHEMBL587528
• MFCD00170077
• Benzyl 5H-[1,2,4]triazino[5,6-b]indol-3-yl sulfide
• 3-(phenylmethylthio)-1,2,4-triazino[5,6-b]indole
• BRD-K06456566-001-01-7
• STL477412
• WBVHPGIBBFVLKN-UHFFFAOYSA-N
• Oprea1_198849
• SCHEMBL19933082
• CCG-109894
• 73718-26-0
• GNF-Pf-472
• SR-01000474774
• AF-399/37271048
• CS-0319479
• Benzyl 5H-[1,2,4]triazino[5,6-b]indol-3-yl sulfide #
• BDBM50040883
• AE-848/33213029
• 3-(Benzylthio)-5H-[1,2,4]triazino[5,6-b]indole
• Oprea1_504727
• 3-(benzylsulfanyl)-4H-[1,2,4]triazino[5,6-b]indole
• AKOS000573496
• SR-01000474774-1
• 1,2,4-Triazino[5,6-b]indole, 2-benzylthio-
• STK108816
• 1T-1253
• 3-benzylsulfanyl-5H-[1,2,4]triazino[5,6-b]indole
• Oprea1_471798

• MDL： MFCD00170077
• Inchi： 1S/C16H12N4S/c1-2-6-11(7-3-1)10-21-16-18-15-14(19-20-16)12-8-4-5-9-13(12)17-15/h1-9H,10H2,(H,17,18,20)
• InChI Key： WBVHPGIBBFVLKN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C2C(=N1)NC1C=CC=CC=12

Computed Properties

• Exact Mass: 292.07826757g/mol
• Monoisotopic Mass: 292.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]-

Exploring the Properties and Applications of 2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]- (CAS No. 73718-26-0)

The compound 2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]- (CAS No. 73718-26-0) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while also addressing common questions and trends related to its research and development.

Chemically, 2H-1,2,4-Triazino[5,6-b]indole derivatives are known for their fused ring systems, which combine indole and triazine moieties. The addition of the [(phenylmethyl)thio]- substituent at the 3-position introduces interesting electronic and steric effects, making this compound particularly valuable for pharmaceutical and materials science research. Researchers often search for "73718-26-0 solubility" or "2H-1,2,4-Triazino[5,6-b]indole synthesis," reflecting the practical challenges in working with this specialized chemical.

Recent studies have explored the potential of 3-[(phenylmethyl)thio]-2H-1,2,4-Triazino[5,6-b]indole in medicinal chemistry, particularly in the development of novel therapeutic agents. Its structural similarity to biologically active indole derivatives makes it a promising scaffold for drug discovery. Common search queries like "CAS 73718-26-0 biological activity" and "triazinoindole derivatives in medicine" highlight the growing interest in its pharmacological applications.

From a materials science perspective, the conjugated system of 2H-1,2,4-Triazino[5,6-b]indole core offers interesting electronic properties that could be valuable in organic electronics. The phenylmethylthio group provides additional opportunities for structural modification, allowing researchers to tune the compound's properties for specific applications. This aligns with current trends in searching for "organic semiconductors with triazine units" and "indole-based functional materials."

The synthesis of CAS No. 73718-26-0 typically involves multi-step reactions starting from appropriate indole precursors. Recent advancements in green chemistry have led to increased interest in more sustainable preparation methods, as evidenced by search terms like "eco-friendly synthesis of triazinoindoles" and "catalytic methods for 73718-26-0." These developments reflect the broader shift toward environmentally conscious chemical production.

Analytical characterization of 3-[(phenylmethyl)thio]-2H-1,2,4-Triazino[5,6-b]indole presents unique challenges due to its complex structure. Modern techniques such as high-resolution mass spectrometry and advanced NMR methods are typically employed, addressing common researcher queries about "73718-26-0 spectral data" and "characterization of triazinoindole derivatives." These analytical aspects are crucial for quality control in both research and potential industrial applications.

Looking forward, the scientific community continues to explore novel derivatives and analogs of 2H-1,2,4-Triazino[5,6-b]indole, with particular focus on optimizing the phenylmethylthio substituent for specific applications. This direction is reflected in emerging search trends such as "structure-activity relationship of 73718-26-0 analogs" and "computational modeling of triazinoindole properties," indicating a shift toward more targeted and efficient research approaches.

In conclusion, 2H-1,2,4-Triazino[5,6-b]indole, 3-[(phenylmethyl)thio]- (CAS No. 73718-26-0) represents a fascinating case study in the intersection of heterocyclic chemistry and applied science. Its unique structural features and versatile potential applications continue to drive research interest, while evolving search trends reflect the dynamic nature of scientific inquiry in this specialized field.